Cas no 1247679-20-4 ((1-methoxypropan-2-yl)(prop-2-en-1-yl)amine)

• Product Name: (1-methoxypropan-2-yl)(prop-2-en-1-yl)amine
• CAS No: 1247679-20-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD16663187
• CID: 4580574
• PubChem ID: 60688514
• Update Time: 2025-10-19

(1-methoxypropan-2-yl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, N-(2-methoxy-1-methylethyl)-
• (1-methoxypropan-2-yl)(prop-2-en-1-yl)amine

• MDL： MFCD16663187
• Inchi： 1S/C7H15NO/c1-4-5-8-7(2)6-9-3/h4,7-8H,1,5-6H2,2-3H3
• InChI Key： VTEULDVMYKUXRC-UHFFFAOYSA-N
• SMILES： C(NC(C)COC)C=C

Additional information on (1-methoxypropan-2-yl)(prop-2-en-1-yl)amine

Introduction to (1-methoxypropan-2-yl)(prop-2-en-1-yl)amine and Its Significance in Modern Chemical Research

(1-methoxypropan-2-yl)(prop-2-en-1-yl)amine, with the CAS number 1247679-20-4, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This amine derivative, characterized by its unique structural features, exhibits a range of potential applications that span from drug development to biochemical interactions. The compound's molecular architecture, featuring a combination of an 1-methoxypropan-2-yl group and a prop-2-en-1-yl moiety, contributes to its versatility and reactivity, making it a subject of intense study among researchers.

The (1-methoxypropan-2-yl)(prop-2-en-1-yl)amine molecule is part of a broader class of amine compounds that have been increasingly explored for their pharmacological properties. The presence of the 1-methoxypropan-2-yl group enhances the compound's solubility and bioavailability, while the prop-2-en-1-yl group introduces a reactive double bond that can participate in various chemical transformations. These structural elements make the compound a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on identifying novel bioactive compounds that can serve as leads for drug discovery. The (1-methoxypropan-2-yl)(prop-2-en-1-yl)amine (CAS no. 1247679-20-4) has emerged as a promising candidate due to its ability to interact with biological targets in unique ways. Studies have shown that this compound can modulate various signaling pathways, making it a potential candidate for treating a range of diseases, including neurological disorders and inflammatory conditions.

The chemical properties of (1-methoxypropan-2-yl)(prop-2-en-1-yl)amine make it an attractive scaffold for medicinal chemists. Its reactivity allows for the facile introduction of additional functional groups, enabling the design of derivatives with enhanced potency and selectivity. Furthermore, the compound's ability to cross-react with other molecules makes it useful in the development of enzyme inhibitors and other therapeutic agents.

One of the most exciting areas of research involving (1-methoxypropan-2-yl)(prop-2-en-1-yl)amine is its potential application in treating neurological disorders. Preliminary studies have suggested that this compound can interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as depression, anxiety, and Parkinson's disease. The precise mechanism by which this interaction occurs is still under investigation, but early results are promising.

The synthesis of (1-methoxypropan-2-ylyl)(propenammonium) (CAS no. 1247679204) involves several key steps that highlight its importance in synthetic chemistry. The process typically begins with the reaction of propene with methanol to form 1-methoxypropane, which is then converted into the corresponding amine derivative through nucleophilic substitution. This method underscores the compound's significance as a building block for more complex molecules.

In addition to its pharmaceutical applications, the (1-methoxypropanammonium) moiety found in this compound has been explored for its role in biochemical pathways. Research has indicated that this group can participate in various enzymatic reactions, suggesting its importance in cellular metabolism. Understanding these interactions could lead to new insights into disease mechanisms and potential therapeutic targets.

The latest advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have allowed researchers to predict how (1-methoxypropanammonium) interacts with biological targets at an atomic level. These simulations have provided valuable insights into the compound's binding affinity and specificity, guiding the design of more effective derivatives.

The future prospects for research on (CAS no: 1247679204) are vast and exciting. As our understanding of its chemical properties and biological interactions grows, so too will its potential applications. Whether it emerges as a lead compound for a new drug or serves as an important intermediate in synthetic chemistry, (CAS no: 1247679204) is poised to make significant contributions to science and medicine.